Cas no 1796964-28-7 (1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea)

• Product Name: 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea
• CAS No: 1796964-28-7
• MF: C₁₇H₂₁FN₆O
• MW: 344.386646032333
• CID: 6432058
• PubChem ID: 71807479
• Update Time: 2025-05-26

1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea
• AKOS024561017
• F6438-1058
• 1796964-28-7
• 1-(2-fluorophenyl)-3-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)urea
• 1-(2-fluorophenyl)-3-(2-{[5-(pyrrolidin-1-yl)pyridazin-3-yl]amino}ethyl)urea
• CHEMBL3440330
• 1-(2-fluorophenyl)-3-[2-[(5-pyrrolidin-1-ylpyridazin-3-yl)amino]ethyl]urea

• Inchi： 1S/C17H21FN6O/c18-14-5-1-2-6-15(14)22-17(25)20-8-7-19-16-11-13(12-21-23-16)24-9-3-4-10-24/h1-2,5-6,11-12H,3-4,7-10H2,(H,19,23)(H2,20,22,25)
• InChI Key： WWARJRCVMYKFFC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NCCNC1=CC(=CN=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 344.17608748g/mol
• Monoisotopic Mass: 344.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea

1-(2-Fluorophenyl)-3-(2-{5-(Pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea: A Comprehensive Overview

The compound with CAS No. 1796964-28-7, commonly referred to as 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule represents a novel class of urea derivatives with potential applications in drug development, particularly in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The urea moiety serves as a versatile scaffold for molecular design, while the fluorophenyl group and pyridazine ring contribute to its unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their ability to modulate key biological targets such as kinases, proteases, and ion channels. The integration of a pyrrolidine ring within the structure further enhances the compound's stability and bioavailability. This combination of structural features makes 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea a promising candidate for therapeutic interventions.

One of the most notable advancements in the research of this compound involves its role in targeting protein kinase C (PKC), a family of enzymes implicated in numerous pathological processes. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against PKC isoforms, particularly PKCα and PKCβ. Such findings suggest its potential utility in treating cancers where PKC overexpression is associated with tumor progression and metastasis.

In addition to its enzymatic targets, 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea has also been investigated for its anti-inflammatory properties. Experimental data indicate that this compound suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the fluorophenyl urea derivative, followed by the incorporation of the pyridazine ring through amination reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield, further underscoring the practicality of this approach.

From an analytical standpoint, the characterization of CAS No. 1796964-28-7 has been achieved through advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for both preclinical and clinical studies.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to improve its efficacy in vivo. Researchers are exploring various strategies, including prodrug design and nanoparticle encapsulation, to enhance drug delivery and reduce systemic toxicity.

In conclusion, 1-(2-fluorophenyl)-3-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)urea represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activity profiles, position it as a valuable tool in drug discovery efforts targeting diverse therapeutic areas.